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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754 Get Quote

Essential Safety and Handling of PS-1145
Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the use of PS-1145 dihydrochloride, a potent IκB

kinase (IKK) inhibitor.

Personal Protective Equipment (PPE)
When handling PS-1145 dihydrochloride, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

PPE Category Specific Recommendation

Respiratory Protection Dust mask type N95 (US) or equivalent

Hand Protection Chemical-resistant gloves

Eye Protection Eyeshields or safety glasses

Skin and Body Protection Laboratory coat

Hazard Identification and Precautionary Measures
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PS-1145 dihydrochloride is classified as an acute oral toxicant (Category 4) and is harmful if

swallowed.[1] The following GHS precautionary statements should be strictly adhered to:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

First Aid Procedures
In the event of exposure, immediate action is critical. The following first-aid measures should

be taken:

If Swallowed: Rinse mouth. Immediately call a poison control center or doctor for treatment

advice.[1]

If on Skin: Promptly wash the contaminated skin with soap and water.[2] Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

[2]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing. Seek medical attention.

If Inhaled: Move the person to fresh air. If breathing has stopped, perform artificial

respiration. Keep the person warm and at rest, and get medical attention as soon as

possible.[2]

Storage and Disposal
Proper storage and disposal are crucial to maintain the integrity of the compound and prevent

environmental contamination.

Storage: PS-1145 dihydrochloride should be stored in a tightly sealed container in a cool, dry,

and well-ventilated area.[1] Recommended storage is at 2-8°C.
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Disposal: Dispose of PS-1145 dihydrochloride and its container in accordance with local,

regional, and national regulations. It should be disposed of at an approved waste disposal

plant.[1][3] Do not allow the product to enter drains.

Spill Management
In case of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Use an absorbent material, such as diatomite or universal binders, to contain the

spill.[1]

Clean-up: Carefully collect the absorbed material and decontaminate surfaces with alcohol.

Dispose: Dispose of the contaminated material as hazardous waste according to regulations.

Experimental Workflow: Safe Handling of PS-1145
Dihydrochloride
The following diagram outlines the standard operating procedure for safely handling PS-1145
dihydrochloride in a laboratory setting.
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Safe Handling Workflow for PS-1145 Dihydrochloride
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Caption: A flowchart illustrating the procedural steps for the safe handling of PS-1145
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b149754?utm_src=pdf-body
https://www.benchchem.com/product/b149754?utm_src=pdf-body
https://www.benchchem.com/product/b149754?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC7969.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://files.hawaii.gov/hdoa/labels/8731.13.pdf
https://www.benchchem.com/product/b149754#personal-protective-equipment-for-handling-ps-1145-dihydrochloride
https://www.benchchem.com/product/b149754#personal-protective-equipment-for-handling-ps-1145-dihydrochloride
https://www.benchchem.com/product/b149754#personal-protective-equipment-for-handling-ps-1145-dihydrochloride
https://www.benchchem.com/product/b149754#personal-protective-equipment-for-handling-ps-1145-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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